Cas no 2172029-69-3 (3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid)
3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1480120
- 3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid
- 2172029-69-3
- 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid
-
- Inchi: 1S/C26H32N2O6/c1-2-7-18(16-25(30)31)28-24(29)12-14-33-15-13-27-26(32)34-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,2,7,12-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: KMVOOHAALMZABC-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCC(NC(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 14
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 114Ų
3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1480120-1.0g |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1480120-50mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1480120-100mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1480120-250mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1480120-500mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1480120-1000mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1480120-2500mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1480120-5000mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1480120-10000mg |
3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}hexanoic acid |
2172029-69-3 | 10000mg |
$14487.0 | 2023-09-28 |
3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid
Introduction to 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic Acid (CAS No. 2172029-69-3)
3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid, identified by its CAS number 2172029-69-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.
The molecular structure of 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid is composed of a hexanoic acid backbone, modified with an amide linkage that incorporates a 2-(aminomethoxy)ethyl group. This group further extends into a propylamine moiety, which is protected by a methoxycarbonyl (Moc) group derived from fluorene. The presence of these functional groups makes the compound a versatile intermediate in synthetic chemistry, particularly in the design of peptidomimetics and bioactive molecules.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural complexity of organic molecules to achieve high specificity and efficacy. The fluorene-based protecting group in 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid not only enhances the stability of the molecule during synthetic processes but also potentially influences its interaction with biological targets. This has led to investigations into its potential applications in drug discovery, particularly as a building block for more complex pharmacophores.
One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The combination of an amine and carboxylic acid functionality provides multiple sites for chemical modification, allowing researchers to tailor the molecule for specific biological pathways. For instance, the amine group can be coupled with heterocyclic scaffolds or other bioactive units, while the carboxylic acid can be used to form esters or amides, further expanding its utility in medicinal chemistry.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorene moiety in 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid aligns with this trend, offering a platform for the synthesis of fluorinated derivatives that may exhibit superior biological activity. These derivatives could potentially be developed into novel drugs targeting various diseases, including cancer and inflammatory disorders.
The synthesis of 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorene-based protecting group is particularly critical, as it must be stable under various reaction conditions while still being removable at the appropriate stage. This often involves the use of palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes to achieve the desired connectivity between the fluorene ring and the rest of the molecule.
In addition to its synthetic significance, 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid has been explored in several preclinical studies as a potential lead compound for drug development. Its unique structural features have been hypothesized to contribute to its ability to interact with specific protein targets, modulating biological pathways relevant to disease progression. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation or inflammation.
The use of computational methods has also played a crucial role in understanding the potential biological activity of 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid. Molecular modeling techniques have been employed to predict how this molecule might bind to target proteins, providing insights into its mechanism of action. These studies have helped guide experimental efforts, allowing researchers to focus on optimizing specific regions of the molecule for improved binding affinity and selectivity.
The future prospects for 3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and therapeutic development. As our understanding of biological pathways continues to grow, so does the need for sophisticated molecular tools like this one. By leveraging its structural complexity and functional diversity, researchers hope to uncover new treatments for a wide range of diseases.
In conclusion, 3-{3-2-({(9H-fluorenene m methoxycarbonyl)} amino ethoxy propan amide } hexanoic acid (CAS No. 217202969 33 ) strong > represents an exciting advancement in pharmaceutical chemistry. Its intricate structure and versatile functional groups make it a valuable intermediate for synthesizing novel bioactive molecules. With continued research and development, this compound is poised to play a significant role in future therapeutic strategies.
2172029-69-3 (3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)